Cas no 960294-17-1 (tert-Butyl 2-(3-chloropropyl)-2-cyanopiperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(3-chloropropyl)-2-cyanopiperidine-1-carboxylate
• CAS No: 960294-17-1
• MF: C₁₄H₂₃ClN₂O₂
• MW: 286.797622919083
• CID: 844696
• PubChem ID: 24740464
• Update Time: 2025-04-19

tert-Butyl 2-(3-chloropropyl)-2-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(3-chloropropyl)-2-cyanopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(3-chloropropyl)-2-cyano-, 1,1-dimethylethyl ester
• DTXSID10647127
• 960294-17-1
• FT-0766737
• tert-Butyl2-(3-chloropropyl)-2-cyanopiperidine-1-carboxylate
• DA-40075

• Inchi： 1S/C14H23ClN2O2/c1-13(2,3)19-12(18)17-10-5-4-7-14(17,11-16)8-6-9-15/h4-10H2,1-3H3
• InChI Key： QUEGXKXKNCFGBD-UHFFFAOYSA-N
• SMILES： ClCCCC1(C#N)CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1448057g/mol
• Monoisotopic Mass: 286.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų